4-[(4-chloro-1H-pyrazol-3-yl)carbonyl]-2-(3,4-dichlorophenyl)morpholine

• IUPAC Name: (4-chloro-1H-pyrazol-5-yl)-[2-(3,4-dichlorophenyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C14H12Cl3N3O2/c15-9-2-1-8(5-10(9)16)12-7-20(3-4-22-12)14(21)13-11(17)6-18-19-13/h1-2,5-6,12H,3-4,7H2,(H,18,19)
• InChI Key: QOSKXALNIUVQQG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=C(C=NN2)Cl)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C14H12Cl3N3O2
• Molecular Weight: 360.6 g/mol

Description

The compound “4-[(4-chloro-1H-pyrazol-3-yl)carbonyl]-2-(3,4-dichlorophenyl)morpholine” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a chloro group at the 4th position. The compound also contains a carbonyl group, which is a functional group composed of a carbon atom double-bonded to an oxygen atom: C=O. Additionally, it has a morpholine ring, which is a six-membered ring with four carbon atoms and one oxygen and one nitrogen atom. The morpholine ring is substituted with a dichlorophenyl group at the 2nd position.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The presence of the pyrazole and morpholine rings would add a level of rigidity to the molecule, and the various substituents would likely have a significant impact on the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl group and the potentially ionizable nitrogen in the morpholine ring could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated as a potential pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future research directions for this compound would likely depend on its intended use. If it shows promising activity in preliminary studies, it could be further optimized and investigated in more detail.